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Compound of Interest

5'-Chloro-2'-hydroxy-4'-
Compound Name:
methylacetophenone

cat. No.: B1361155

Essential Safety and Handling Guide for 5'-Chloro-
2'-hydroxy-4'-methylacetophenone

This document provides immediate and essential safety, handling, and disposal information for
researchers, scientists, and drug development professionals working with 5'-Chloro-2'-
hydroxy-4'-methylacetophenone (CAS No: 28480-70-8). The following procedures are
designed to minimize risk and ensure a safe laboratory environment.

Hazard Identification and Physical Properties

5'-Chloro-2'-hydroxy-4'-methylacetophenone is a solid that presents several hazards. It is
known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1]
Ingestion and inhalation should be avoided.

Quantitative Data Summary

While specific quantitative data for 5'-Chloro-2'-hydroxy-4'-methylacetophenone is not
readily available for all parameters, the table below summarizes known values and provides
data for related compounds to offer a conservative basis for risk assessment.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1361155?utm_src=pdf-interest
https://www.benchchem.com/product/b1361155?utm_src=pdf-body
https://www.benchchem.com/product/b1361155?utm_src=pdf-body
https://www.benchchem.com/product/b1361155?utm_src=pdf-body
https://www.benchchem.com/product/b1361155?utm_src=pdf-body
https://www.benchchem.com/product/b1361155?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5_-Chloro-2_-hydroxy-4_-methylacetophenone
https://www.benchchem.com/product/b1361155?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property

Value for 5'-Chloro-2'-
hydroxy-4'-
methylacetophenone

Related Compound Data

Molecular Formula

CoHoCIO2

Molecular Weight 184.62 g/mol [1][2][3] -
Off-white to light yellow

Appearance ) ] -
crystalline solid[2]

Melting Point 70-73 °C[3] -

Occupational Exposure Limits
(OELs)

Not established

Acetophenone (Proxy): TWA
10 ppm (ACGIH)[4] 4-
Chlorophenol (Proxy): TWA 0.5
mg/m3 (Denmark)[5]

Density

Data not available

4-Chlorophenol (Proxy): 1.306

g/cm3

Vapor Pressure

Data not available

4-Chlorophenol (Proxy): 1 mm
Hg at 51.8 °C

Water Solubility

Data not available

2-Hydroxy-5-
methylacetophenone (Proxy):

Practically insoluble[6]

Flash Point

Not applicable (for solid)[3]

4-Chlorophenol (Proxy): 121
°C[4]

TWA: Time-Weighted Average; ACGIH: American Conference of Governmental Industrial

Hygienists.

Operational Plan: Personal Protective Equipment

(PPE)

A comprehensive PPE strategy is mandatory when handling this compound. The following

equipment must be worn at all times.
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» Hand Protection: Due to the compound's chlorinated aromatic ketone structure, glove
selection requires careful consideration. Nitrile gloves have poor resistance to halogenated
hydrocarbons and ketones.[7] Butyl rubber gloves are effective against ketones but not
halogenated solvents.[8] Therefore, for incidental contact, it is recommended to wear double-
layered nitrile gloves and change them immediately upon contamination. For prolonged
handling or in case of a spill, heavy-duty Viton® or laminate (e.g., Silver Shield®) gloves are
recommended. Always consult the glove manufacturer's resistance guide for specific
chemicals.

o Eye and Face Protection: Chemical safety goggles that provide a complete seal around the
eyes are required. In addition, a face shield must be worn when there is a risk of splashes or
when handling larger quantities of the solid or its solutions.[5]

o Respiratory Protection: A NIOSH-approved N95 dust mask is required when handling the
powdered form to prevent inhalation of airborne particles.[3] All weighing and transfer
operations of the solid should be performed in a certified chemical fume hood or a ventilated
balance enclosure.

» Protective Clothing: A flame-resistant laboratory coat must be worn and fully buttoned. When
handling larger quantities or when there is a significant risk of spillage, a chemically resistant
apron should be worn over the lab coat. Full-length pants and closed-toe shoes are
mandatory in the laboratory.

Experimental Protocol: Preparation of a Standard
Solution

This protocol outlines the step-by-step procedure for safely preparing a solution of 5'-Chloro-
2'-hydroxy-4'-methylacetophenone from its solid form.

Objective: To prepare a solution of a specific molarity for experimental use.
Materials:
¢ 5'-Chloro-2'-hydroxy-4'-methylacetophenone

o Appropriate solvent (e.g., ethanol, DMSO)
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o Volumetric flask with stopper
e Analytical balance

e Spatula

» Weighing paper or boat

e Funnel

e Wash bottle with solvent

o Beaker

o Pipettes

Procedure:

e Pre-operation Safety Check:

[¢]

Ensure a certified chemical fume hood is operational.

[¢]

Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.

[e]

Don all required PPE as outlined above.

[e]

Have a spill kit readily available.
e Calculation:
o Determine the desired concentration and volume of the solution.

o Calculate the required mass of 5'-Chloro-2'-hydroxy-4'-methylacetophenone using its
molecular weight (184.62 g/mol ).

» Weighing the Compound (inside a chemical fume hood or ventilated enclosure):

o Place a piece of weighing paper or a weighing boat on the analytical balance and tare it.
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o Carefully use a clean spatula to transfer the calculated mass of the solid compound onto
the weighing paper. Avoid creating dust.[9]

o Record the exact mass.

e Dissolving the Compound:

[e]

Place a funnel into the neck of the appropriate-sized volumetric flask.
o Carefully transfer the weighed solid into the flask through the funnel.[9]

o Rinse the weighing paper and the funnel with a small amount of the chosen solvent to
ensure a complete quantitative transfer of the compound into the flask.[10][11]

o Add the solvent to the flask until it is approximately half to two-thirds full.

o Stopper the flask and gently swirl to dissolve the solid completely.[10] Do not heat unless
the procedure specifically requires it, and if so, do so with extreme caution and appropriate
equipment in the fume hood.

o Final Dilution:

o Once the solid is fully dissolved, carefully add more solvent until the bottom of the
meniscus reaches the calibration mark on the neck of the volumetric flask.[10] Use a
pipette for the final additions to avoid overshooting the mark.

o Stopper the flask securely and invert it several times to ensure the solution is
homogeneous.[9][10]

e Labeling and Storage:

o Clearly label the volumetric flask with the chemical name, concentration, solvent, date of
preparation, and your initials.

o Store the solution in a cool, dry, and well-ventilated area, away from incompatible
materials.

Disposal Plan
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Proper disposal of 5'-Chloro-2'-hydroxy-4'-methylacetophenone and its waste is crucial to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation: As a halogenated organic compound, all waste containing this chemical
must be segregated from non-halogenated waste streams.[1]

Solid Waste:

o Collect unused or expired solid 5'-Chloro-2'-hydroxy-4'-methylacetophenone in a
clearly labeled, sealed container.

o Contaminated materials such as weighing papers, gloves, and bench paper should be
placed in a designated hazardous waste bag or container.

Liquid Waste:

o Solutions containing this compound should be collected in a designated "Halogenated
Organic Waste" container.[5]

o Never dispose of this chemical or its solutions down the drain.[5]

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"
the full chemical name of all constituents, and their approximate concentrations.[5]

Disposal Procedure: Follow your institution's specific guidelines for the disposal of hazardous
chemical waste. Contact your Environmental Health and Safety (EHS) department for waste
pickup and disposal procedures.

Workflow and Logic Diagrams

The following diagrams illustrate the key workflows for handling this chemical safely.
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Safe Handling Workflow for 5'-Chloro-2'-hydroxy-4'-methylacetophenone

Preparation

1. Conduct Risk Assessment

2. Don Full PPE

3. Prepare Work Area
(Fume Hood)

Handling

4. Weigh Solid Compound

5. Prepare Solution

6. Label and Store Properly

Cleanup & Disposal

7. Decontaminate Work Area

l

8. Segregate Halogenated Waste

l

9. Doff PPE Correctly
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Emergency Response Plan

Incident Occurs

Chemical Spill Personal Exposure

Alert personnel Remove contaminated clothing

i

Evacuate if necessary

i

Use spill kit for small spills

l

Contact EHS for large spills

Skin: Flush with water for 15 min

Eyes: Use eyewash for 15 min

Seek immediate medical attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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